Cas no 1597114-92-5 (1-ethoxy-1-(iodomethyl)-4-propylcyclohexane)

1-Ethoxy-1-(iodomethyl)-4-propylcyclohexane is a functionalized cyclohexane derivative featuring both ethoxy and iodomethyl substituents at the 1-position, along with a propyl group at the 4-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex structures. The presence of the iodomethyl group allows for further functionalization via nucleophilic substitution or cross-coupling reactions, while the ethoxy moiety provides stability and influences reactivity. Its well-defined structure makes it suitable for controlled transformations in medicinal chemistry and materials science applications. The compound is typically handled under inert conditions due to the sensitivity of the C-I bond.
1-ethoxy-1-(iodomethyl)-4-propylcyclohexane structure
1597114-92-5 structure
Product Name:1-ethoxy-1-(iodomethyl)-4-propylcyclohexane
CAS No:1597114-92-5
MF:C12H23IO
MW:310.214896440506
CID:5901732
PubChem ID:114771889
Update Time:2025-09-27

1-ethoxy-1-(iodomethyl)-4-propylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane
    • 1597114-92-5
    • EN300-1135196
    • Inchi: 1S/C12H23IO/c1-3-5-11-6-8-12(10-13,9-7-11)14-4-2/h11H,3-10H2,1-2H3
    • InChI Key: ZEGIDZVJLIITDC-UHFFFAOYSA-N
    • SMILES: ICC1(CCC(CCC)CC1)OCC

Computed Properties

  • Exact Mass: 310.07936g/mol
  • Monoisotopic Mass: 310.07936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2Ų

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Additional information on 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane

Introduction to 1-Ethoxy-1-(Iodomethyl)-4-Propylcyclohexane (CAS No. 1597114-92-5)

1-Ethoxy-1-(Iodomethyl)-4-propylcyclohexane, with the CAS number 1597114-92-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclohexane ring substituted with an ethoxy group, an iodomethyl group, and a propyl group. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane typically involves multi-step processes, including the introduction of the ethoxy and iodomethyl functionalities onto the cyclohexane ring. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed method that significantly reduces reaction time and improves yield while minimizing by-product formation.

In terms of its physical properties, 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane is a colorless liquid with a molecular weight of approximately 308.37 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene, which facilitates its use in various chemical reactions. The compound's stability under standard laboratory conditions makes it suitable for long-term storage and handling.

The reactivity of 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane is primarily influenced by the iodomethyl group, which can undergo various transformations such as nucleophilic substitution, elimination, and coupling reactions. These reactions are crucial for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. For example, a recent study in the Bioorganic & Medicinal Chemistry Letters demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases.

In the context of medicinal chemistry, 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane has shown promise as a building block for the development of new therapeutic agents. Its ability to undergo selective functionalization at the iodomethyl position allows for the introduction of diverse pharmacophores, thereby expanding its potential applications. Researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of small molecules with potent anti-inflammatory properties, which are currently undergoing preclinical evaluation.

Beyond its use in drug discovery, 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane has also found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of advanced polymers and coatings. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2022 reported the synthesis of polymeric materials using this compound as a monomer, resulting in materials with enhanced mechanical properties and thermal stability.

The environmental impact of synthetic compounds is an important consideration in their development and application. Recent research has focused on assessing the biodegradability and ecotoxicity of compounds like 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane. Studies conducted by environmental scientists at the University of Michigan have shown that this compound exhibits moderate biodegradability under aerobic conditions and low ecotoxicity towards aquatic organisms, making it a relatively safe choice for industrial applications.

In conclusion, 1-ethoxy-1-(iodomethyl)-4-propylcyclohexane (CAS No. 1597114-92-5) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.

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